Cas no 105611-02-7 (Benzoic acid, 4-[2-(1H-imidazol-1-yl)ethoxy]-, 2-(1H-imidazol-1-yl)ethylester)

• Product name: Benzoic acid, 4-[2-(1H-imidazol-1-yl)ethoxy]-, 2-(1H-imidazol-1-yl)ethylester
• CAS No: 105611-02-7
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 1157124

Benzoic acid, 4-[2-(1H-imidazol-1-yl)ethoxy]-, 2-(1H-imidazol-1-yl)ethylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-(1H-imidazol-1-yl)ethoxy]-, 2-(1H-imidazol-1-yl)ethylester
• Benzoic acid, 4-[2-(1H-imidazol-1-yl)ethoxy]-, 2-(1H-imidazol-1-yl)ethyl ester

• Inchi： 1S/C17H18N4O3/c22-17(24-12-10-21-8-6-19-14-21)15-1-3-16(4-2-15)23-11-9-20-7-5-18-13-20/h1-8,13-14H,9-12H2
• InChI Key： BTKQRBWUSYRXQC-UHFFFAOYSA-N
• SMILES： C(OCCN1C=NC=C1)(=O)C1=CC=C(OCCN2C=NC=C2)C=C1

Computed Properties

• Exact Mass: 326.13804

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 617.4±45.0 °C(Predicted)
• PSA: 71.17
• pka: 6.67±0.10(Predicted)